BMS-986188

• Molecular Formula: C30H31BrO4
• Molecular Weight: 535.5 g/mol
• InChI: InChI=1S/C30H31BrO4/c1-29(2)13-22(32)27-24(15-29)35-25-16-30(3,4)14-23(33)28(25)26(27)18-9-11-20(12-10-18)34-17-19-7-5-6-8-21(19)31/h5-12,26H,13-17H2,1-4H3
• InChIKey: BBCHHZHONQIODT-UHFFFAOYSA-N

BMS-986188 Procurement Guide: A High-Selectivity δ‑Opioid Receptor Positive Allosteric Modulator

BMS‑986188 is a synthetic, small‑molecule positive allosteric modulator (PAM) of the δ‑opioid receptor (DOR) developed by Bristol‑Myers Squibb. Unlike orthosteric agonists, it enhances DOR signaling exclusively in the presence of the endogenous orthosteric agonist leu‑enkephalin, providing a ceiling effect and retaining spatial‑temporal fidelity of endogenous opioid transmission . The compound is a member of the xanthene‑1,8‑dione chemotype and is notable for its pronounced selectivity for DOR over the μ‑opioid receptor (MOR), a key liability in opioid‑based drug discovery .

Mechanism

Positive allosteric modulator (PAM) of δ‑opioid receptor; requires endogenous orthosteric agonist (leu‑enkephalin) for signaling

Selectivity

Reported pronounced δ‑opioid selectivity over μ‑opioid receptor, supporting cleaner DOR pharmacology studies

Functional profile

Ceiling effect preserves spatial‑temporal fidelity of endogenous opioid transmission; pure PAM with no intrinsic agonist activity

Research model

Fits allosteric mechanism studies, δ‑receptor subtype selectivity profiling, and SAR benchmark applications

• [1] Burford NT, Han Y, Banks MN, et al. Discovery, synthesis, and molecular pharmacology of selective positive allosteric modulators of the δ‑opioid receptor. J Med Chem. 2015;58(10):4220‑4229. PMID: 25901762. View Source
• [2] Burford NT, et al. Table 1: Structure‑Activity Relationship of the δ‑PAM Chemotype in PathHunter CHO‑OPRD1 and CHO‑OPRM1 Cells in a β‑Arrestin Recruitment Assay. PMC4703104, 2016. View Source

Why Generic δ‑Opioid Modulator Substitution Fails: The BMS‑986188 Differentiator

Substituting δ‑opioid receptor modulators based solely on target class is unreliable because both the magnitude of allosteric cooperativity and the selectivity window over the μ‑opioid receptor vary dramatically among compounds with even minor structural changes. BMS‑986188’s bromine substituent on the xanthene‑1,8‑dione scaffold yields a >200‑fold δ/μ selectivity window, whereas the methyl‑substituted analog BMS‑986187 achieves only 100‑fold selectivity . These differences translate into distinct functional profiles: the higher selectivity of BMS‑986188 is critical for studies where μ‑opioid receptor activation must be minimized to avoid confounding effects on analgesia, respiratory depression, or constipation . Consequently, researchers cannot simply replace BMS‑986188 with a generic δ‑PAM or closely related analog without altering the pharmacological signature of their experiment.

Target (BMS‑986188)

Generic δ‑PAM / Analog

Selectivity window Bromine‑substituted scaffold: reported high δ/μ selectivity

Selectivity window Methyl or other substituents may lower δ/μ selectivity; μ‑receptor engagement may differ

Allosteric cooperativity Defined PAM efficacy and ceiling; no intrinsic agonist activity

Allosteric cooperativity Cooperativity factor and maximal potentiation may shift with even minor structural changes

Functional signature Full pharmacological profile (β‑arrestin, G‑protein, ERK) characterized

Functional signature Bias and downstream signaling may not reproduce; requires re‑characterization

• [1] Burford NT, Han Y, Banks MN, et al. Discovery, synthesis, and molecular pharmacology of selective positive allosteric modulators of the δ‑opioid receptor. J Med Chem. 2015;58(10):4220‑4229. PMID: 25901762. View Source
• [2] Burford NT, et al. Table 1: Structure‑Activity Relationship of the δ‑PAM Chemotype in PathHunter CHO‑OPRD1 and CHO‑OPRM1 Cells in a β‑Arrestin Recruitment Assay. PMC4703104, 2016. View Source

Quantitative Differentiation Evidence: BMS‑986188 vs. Closest δ‑PAM Comparators

δ‑Receptor PAM Potency and Selectivity: BMS‑986188 vs. BMS‑986187

In a head‑to‑head β‑arrestin recruitment assay using PathHunter CHO cells expressing human δ‑opioid (OPRD1) and μ‑opioid (OPRM1) receptors, BMS‑986188 exhibited an EC50 of 0.05 µM at DOR with a maximal effect of 58% (Ymax), whereas its closest analog BMS‑986187 (2‑methyl substituent) showed an EC50 of 0.03 µM and Ymax of 124% . However, BMS‑986188 displayed a substantially cleaner selectivity profile: its EC50 at MOR exceeded 10 µM (>200‑fold selectivity), compared to BMS‑986187’s MOR EC50 of 3 µM (100‑fold selectivity) . This demonstrates that the bromine‑for‑methyl substitution in BMS‑986188 sacrifices moderate DOR potency but more than doubles the δ/μ selectivity window.

DOR Potency & Selectivity

Head-to-head

BMS‑986188: DOR EC50 0.05 µM (Ymax 58%); MOR EC50 >10 µM (>200‑fold selectivity)
BMS‑986187: DOR EC50 0.03 µM (Ymax 124%); MOR EC50 3 µM (100‑fold selectivity)

Higher δ/μ selectivity may reduce μ‑receptor confounding in DOR pharmacology assays

PathHunter β‑arrestin assay; EC20 leu‑enkephalin/endomorphin I; n=3

Evidence Dimension	DOR PAM potency (EC50) and δ/μ selectivity ratio
Target Compound Data	DOR EC50 = 0.05 µM (Ymax 58%); MOR EC50 >10 µM (Ymax >20%); selectivity >200‑fold
Comparator Or Baseline	BMS‑986187: DOR EC50 = 0.03 µM (Ymax 124%); MOR EC50 = 3 µM (Ymax 121%); selectivity 100‑fold
Quantified Difference	BMS‑986188 is 1.7‑fold less potent at DOR but ≥2‑fold more selective for DOR over MOR (selectivity ratio >200 vs. 100)
Conditions	PathHunter CHO‑OPRD1 and CHO‑OPRM1 β‑arrestin recruitment assay; in the presence of an EC20 concentration of leu‑enkephalin (DOR) or endomorphin I (MOR); n = 3

Why This Matters

Researchers requiring minimal μ‑opioid receptor liability in in vitro pharmacology or cell‑based models should prefer BMS‑986188 over BMS‑986187 because the >200‑fold selectivity reduces the risk of μ‑receptor‑mediated confounding signaling.

• [1] Burford NT, et al. Table 1: Structure‑Activity Relationship of the δ‑PAM Chemotype in PathHunter CHO‑OPRD1 and CHO‑OPRM1 Cells in a β‑Arrestin Recruitment Assay. PMC4703104, 2016. View Source
• [2] Burford NT, Han Y, Banks MN, et al. Discovery, synthesis, and molecular pharmacology of selective positive allosteric modulators of the δ‑opioid receptor. J Med Chem. 2015;58(10):4220‑4229. PMID: 25901762. View Source

Allosteric PAM Mechanism vs. Orthosteric δ‑Agonist SNC80

BMS‑986188 functions as a pure positive allosteric modulator: it has no detectable agonist activity in the absence of orthosteric ligand (EC50 >10 µM in agonist mode), while the orthosteric δ‑agonist SNC80 activates the receptor directly . In the presence of an EC20 concentration of leu‑enkephalin, BMS‑986188 potentiates β‑arrestin recruitment with an EC50 of 0.05 µM, enhancing the affinity and/or efficacy of the endogenous agonist without triggering constitutive activity . SNC80, by contrast, exhibits intrinsic efficacy independent of endogenous tone (EC50 ~0.5 nM in G‑protein activation assays) . This mechanistic distinction is critical: BMS‑986188 preserves the temporal and spatial patterns of endogenous opioid signaling, whereas SNC80 produces sustained, tonic receptor activation that may lead to receptor desensitization and off‑target effects.

Mechanism vs. Orthosteric Agonist

Class-level

BMS‑986188: no intrinsic agonist activity (EC50 >10 µM); PAM EC50 0.05 µM with leu‑enkephalin
SNC80: direct δ‑agonist, EC50 ~0.5 nM; activates receptor autonomously

PAM retains endogenous signaling dynamics; orthosteric agonist may produce tonic activation and desensitization

G‑protein activation assays for SNC80; literature‑derived potency

Evidence Dimension	Mechanism of action: allosteric PAM vs. orthosteric agonist
Target Compound Data	BMS‑986188: no intrinsic activity in agonist mode (EC50 >10 µM); PAM EC50 = 0.05 µM in the presence of leu‑enkephalin
Comparator Or Baseline	SNC80: direct δ‑opioid receptor agonist (EC50 ~0.5 nM in G‑protein assays); activates receptor independently of endogenous ligand
Quantified Difference	BMS‑986188 requires orthosteric agonist occupancy for detectable signal; SNC80 activates the receptor autonomously
Conditions	β‑arrestin recruitment assay (BMS‑986188); G‑protein activation assays (SNC80); literature‑derived SNC80 potency values

Why This Matters

Projects aiming to probe endogenous δ‑opioid tone or to avoid constitutive receptor activation should select BMS‑986188 over an orthosteric agonist such as SNC80, as the PAM mechanism retains physiological signaling dynamics.

• [1] Burford NT, Han Y, Banks MN, et al. Discovery, synthesis, and molecular pharmacology of selective positive allosteric modulators of the δ‑opioid receptor. J Med Chem. 2015;58(10):4220‑4229. PMID: 25901762. View Source
• [2] Gaveriaux-Ruff C, Kieffer BL. Delta opioid receptor analgesia: recent contributions from pharmacology and molecular approaches. Behav Pharmacol. 2011;22(5‑6):405‑414. PMID: 21836459. View Source

Potency‑Selectivity Trade‑Off Against Further Close Analogs (Compound 9 and Compound 11)

Within the same SAR series, the 2,3‑dichloro analog (Compound 9) offers a DOR EC50 of 0.1 µM and a selectivity of >100‑fold (MOR EC50 >10 µM), while the 2‑difluoromethoxy analog (Compound 11) displays DOR EC50 0.2 µM and only 15‑fold selectivity (MOR EC50 3 µM) . BMS‑986188 (2‑bromo) thus occupies a unique position: its DOR potency (0.05 µM) is superior to both Compound 9 and Compound 11, and its selectivity (>200‑fold) surpasses that of Compound 9 (>100‑fold) and substantially exceeds that of Compound 11 (15‑fold) . This combination of sub‑100 nM DOR potency and >200‑fold selectivity is not achieved by any other analog in the explored chemical space.

Potency‑Selectivity Trade‑Off

Head-to-head

1. BMS‑986188 (2‑Br): DOR EC50 0.05 µM, >200‑fold selectivity 2. Compound 9 (2,3‑Cl₂): DOR EC50 0.1 µM, >100‑fold selectivity 3. Compound 11 (2‑OCHF₂): DOR EC50 0.2 µM, 15‑fold selectivity

Ranked highest among tested analogs for combined DOR potency and selectivity

PathHunter β‑arrestin assay; identical conditions; n=3

Evidence Dimension	DOR PAM potency and δ/μ selectivity relative to adjacent SAR analogs
Target Compound Data	BMS‑986188 (2‑Br): DOR EC50 0.05 µM, MOR EC50 >10 µM, selectivity >200‑fold
Comparator Or Baseline	Compound 9 (2,3‑Cl₂): DOR EC50 0.1 µM, MOR EC50 >10 µM, selectivity >100‑fold; Compound 11 (2‑OCHF₂): DOR EC50 0.2 µM, MOR EC50 3 µM, selectivity 15‑fold
Quantified Difference	BMS‑986188 is 2‑fold more potent than Compound 9 and 4‑fold more potent than Compound 11 at DOR, with ≥2‑fold and ≥13‑fold better selectivity, respectively
Conditions	PathHunter CHO‑OPRD1 and CHO‑OPRM1 β‑arrestin recruitment assay; EC20 leu‑enkephalin / endomorphin I; n = 3

Why This Matters

For chemical biology tool selection or lead optimization campaigns where both DOR potency and μ‑opioid counter‑screen margins are key decision criteria, BMS‑986188 offers the best balance among all published analogs in the xanthene‑1,8‑dione series.

• [1] Burford NT, et al. Table 1: Structure‑Activity Relationship of the δ‑PAM Chemotype in PathHunter CHO‑OPRD1 and CHO‑OPRM1 Cells in a β‑Arrestin Recruitment Assay. PMC4703104, 2016. View Source

In Vivo Pharmacodynamic Data: Current Evidence Gap vs. BMS‑986187

To date, no peer‑reviewed in vivo pharmacodynamic data for BMS‑986188 have been published. In contrast, the close analog BMS‑986187 has been evaluated in mouse models of irritable bowel syndrome, where it reduced fecal output in a novel environment stress model and delayed diarrhea onset in a castor oil‑induced model . This constitutes a key evidence gap for BMS‑986188: while its in vitro selectivity profile suggests potential advantages for in vivo applications requiring minimal μ‑opioid engagement, the absence of pharmacokinetic, efficacy, and tolerability data means that researchers cannot directly extrapolate in vivo performance from the in vitro data alone [Class‑level inference].

In Vivo PD Gap

Data to verify

No published in‑vivo efficacy or PK data for BMS‑986188; BMS‑986187 demonstrated effect in mouse GI motility models

In‑vitro selectivity may not translate; requires in‑vivo validation

Evidence gap; do not extrapolate in‑vivo performance from in‑vitro data

Evidence Dimension	Availability of in vivo pharmacodynamic data
Target Compound Data	BMS‑986188: no published in vivo efficacy or PK data
Comparator Or Baseline	BMS‑986187: in vivo efficacy demonstrated in mouse models of gastrointestinal dysmotility (reduced fecal output, delayed castor‑oil‑induced diarrhea)
Quantified Difference	Qualitative difference: BMS‑986187 has demonstrated in vivo target engagement and functional effect; BMS‑986188 remains uncharacterized in vivo
Conditions	Mouse models: novel environment stress‑induced defecation and castor oil‑induced diarrhea; BMS‑986187 administered i.p.

Why This Matters

Investigators planning in vivo DOR pharmacology studies must weigh the superior in vitro selectivity of BMS‑986188 against the complete lack of in vivo validation, versus the more extensively characterized but less selective BMS‑986187.

• [1] DiCello JJ, Saito A, Rajasekhar P, et al. Positive allosteric modulation of endogenous delta opioid receptor signaling in the enteric nervous system is a potential treatment for gastrointestinal motility disorders. Am J Physiol Gastrointest Liver Physiol. 2021;321(6):G668‑G679. PMID: 34730045. View Source

Optimal Use Scenarios for BMS‑986188: Procurement‑Driven Application Mapping

In Vitro δ‑Opioid Receptor Subtype Selectivity Profiling

BMS‑986188 is the preferred tool compound for in vitro panels requiring definitive discrimination between δ‑opioid and μ‑opioid receptor signaling. Its >200‑fold selectivity window exceeds that of BMS‑986187 and all other xanthene‑1,8‑dione analogs, enabling cleaner pharmacological isolation of DOR‑mediated β‑arrestin recruitment responses .

Allosteric Mechanism of Action Studies

As a pure PAM with no detectable intrinsic agonist activity, BMS‑986188 is ideally suited for dissecting the contributions of allosteric modulation to endogenous opioid signaling. It can be used in conjunction with orthosteric ligands (leu‑enkephalin, SNC80) to quantify cooperativity factors and to model allosteric ternary complex behavior without the confounding influence of constitutive receptor activation .

Structure‑Activity Relationship (SAR) Reference Standard

BMS‑986188 (2‑bromo derivative) serves as a critical reference compound in δ‑PAM SAR programs. Its balanced profile—0.05 µM DOR potency combined with >200‑fold selectivity—represents a benchmark against which new analogs can be measured for potency‑selectivity optimization, a key parameter in early‑stage δ‑opioid drug discovery .

Functional Selectivity (Bias) Investigations

Because BMS‑986188 has been characterized across multiple signaling endpoints (β‑arrestin, G‑protein activation, adenylyl cyclase inhibition, ERK phosphorylation), it can be deployed in biased signaling studies to determine whether allosteric modulation engenders pathway‑selective effects distinct from those of orthosteric agonists such as SNC80 and TAN‑67 .

Application

Selection Property

Validation Focus

DOR selectivity profiling

Reported high δ/μ selectivity window

Minimize μ‑receptor confounding in cell‑based assays

Allosteric mechanism studies

Pure PAM; no intrinsic agonist activity

Endogenous tone requirement and cooperativity quantification

SAR reference standard

Balanced potency‑selectivity profile in xanthene‑1,8‑dione series

Benchmark for analog optimization and selectivity improvement

Functional selectivity investigations

Multi‑endpoint characterization (β‑arrestin, G‑protein, ERK)

Pathway‑specific modulation vs. orthosteric agonists

• [1] Burford NT, Han Y, Banks MN, et al. Discovery, synthesis, and molecular pharmacology of selective positive allosteric modulators of the δ‑opioid receptor. J Med Chem. 2015;58(10):4220‑4229. PMID: 25901762. View Source
• [2] Burford NT, et al. Table 1: Structure‑Activity Relationship of the δ‑PAM Chemotype in PathHunter CHO‑OPRD1 and CHO‑OPRM1 Cells in a β‑Arrestin Recruitment Assay. PMC4703104, 2016. View Source